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Compound of Interest

Compound Name: 2-Butoxy-5-methoxyaniline

CAS No.: 104179-24-0

Cat. No.: B3363654 Get Quote

Executive Summary & Chemical Profile
Direct Directive: Do not treat 2-Butoxy-5-methoxyaniline as standard organic waste. As an

alkoxy-aniline derivative, this compound possesses distinct toxicological profiles—specifically

the risk of methemoglobinemia via skin absorption and high aquatic toxicity—that mandate

strict thermal destruction protocols.

This guide replaces generic "solvent waste" procedures with a targeted containment and

disposal workflow designed to prevent cross-contamination and environmental release.

Chemical Identity & Risk Assessment
Note: This compound is often a custom synthesis intermediate. Always verify the CAS on your

specific container, as isomeric variations affect regulatory listing.
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Property Specification / Hazard Profile

Chemical Class Alkoxy-substituted Aniline (Aromatic Amine)

Primary Hazards

Acute Toxicity (Oral/Dermal/Inhalation): High

risk of methemoglobinemia (interference with

blood oxygen transport).Sensitizer: Potential

skin sensitizer.Aquatic Hazard: Very toxic to

aquatic life with long-lasting effects.[1][2][3][4]

Physical State
Typically Solid (crystalline) or viscous liquid

depending on purity/temperature.

Incompatibilities

Acids: Exothermic reaction forming anilinium

salts.Oxidizers: High fire risk; potential formation

of nitro-compounds.Aldehydes/Ketones:

Formation of imines (Schiff bases).

Waste Code (RCRA)

D001 (Ignitable - if in flammable solvent) or

Characteristic Toxic. Treat as Hazardous Waste.

[1]

Pre-Disposal Stabilization & Segregation
The "Self-Validating" Safety Rule: Before moving waste, you must validate that the receiving

container is chemically compatible.

Protocol 2.1: Segregation Logic

NEVER mix with acidic waste streams (e.g., H₂SO₄, HCl). This generates heat and

potentially precipitates salts that clog waste lines.

NEVER mix with oxidizing agents (e.g., Peroxides, Permanganates). This creates an

immediate fire/explosion hazard.

ALWAYS segregate into the "Toxic Organic / Nitrogenous Waste" stream.

Protocol 2.2: Quenching (Only if Reactive Residues Present) If the 2-Butoxy-5-
methoxyaniline is part of a reaction mixture containing unreacted acyl chlorides or anhydrides:
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Slowly add Methanol to quench the active electrophiles.

Allow to cool.[5]

Check pH (Target: pH 6-9).

Only then transfer to the disposal drum.

Step-by-Step Disposal Workflow
Phase A: Solid Waste (Pure Substance or Contaminated Solids)

Containment: Place solid waste (weigh boats, contaminated gloves, pure crystals) into a

clear, 6-mil polyethylene bag.

Double Bagging: Seal the first bag and place it inside a second bag to prevent micro-particle

migration.

Labeling: Affix a "Hazardous Waste" label to the outer bag. Explicitly write: "Toxic Solid -

Aniline Derivative."

Storage: Place the sealed bag into a wide-mouth HDPE drum (Satellite Accumulation Area).

Phase B: Liquid Waste (Mother Liquors / Solvents)
Solvent Selection: Ensure the waste solvent is compatible (e.g., Ethanol, Dichloromethane,

Ethyl Acetate).

Transfer: Use a funnel with a splash guard. Pour slowly to avoid splashing.

Container: Use Amber Glass or HDPE carboys. Avoid metal containers if the waste is

potentially corrosive or wet.

Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

Labeling: Mark as "Flammable/Toxic Organic Waste." List "2-Butoxy-5-methoxyaniline" as

a constituent.

Visual Workflow: Decision Tree
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The following diagram illustrates the critical decision points for disposing of aniline derivatives.
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Figure 1: Decision matrix for the segregation and packaging of alkoxy-aniline waste streams.

Emergency Procedures (Spill Management)
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In the event of a spill, immediate action is required to prevent dermal absorption and

environmental release.[2]

Scenario Response Protocol

Minor Spill (<50 mL/g)

1. Evacuate immediate area.2. Don PPE: Nitrile

gloves (double gloved), lab coat, safety

goggles.3. Absorb liquid with vermiculite or

sand. Do not use sawdust (fire hazard with

anilines).4. Scoop into a waste jar and label as

hazardous.

Major Spill (>50 mL/g)

1. Evacuate the lab immediately.2. Alert

EHS/Security.3. Do not attempt cleanup without

SCBA (Self-Contained Breathing Apparatus)

due to toxic vapor potential.4. Prevent flow into

drains/sewers.[1][5]

Skin Contact

1. Immediate Flush: Wash with soap and water

for 15 minutes.2. Seek Medical Attention:

Monitor for signs of methemoglobinemia (blue

lips/nails, dizziness) which can be delayed 2-4

hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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